Cas no 875570-77-7 (4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole)

• Product Name: 4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole
• CAS No: 875570-77-7
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 1120177
• Update Time: 2024-03-05

4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(ethoxymethyl)-3-methoxy-1-methyl-1H-Pyrazole
• 1H-Pyrazole, 4-(ethoxymethyl)-3-methoxy-1-methyl-

• Inchi： 1S/C8H14N2O2/c1-4-12-6-7-5-10(2)9-8(7)11-3/h5H,4,6H2,1-3H3
• InChI Key： GBZHOEBNGQJWMY-UHFFFAOYSA-N
• SMILES： N1(C)C=C(COCC)C(OC)=N1

Computed Properties

• Exact Mass: 170.106
• Monoisotopic Mass: 170.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 240.0±25.0 °C(Predicted)
• pka: 1.36±0.10(Predicted)